Cas no 899950-14-2 (4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(2-fluorophenyl)-1H-1,2,3-triazol-5-amine)

• Product Name: 4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(2-fluorophenyl)-1H-1,2,3-triazol-5-amine
• CAS No: 899950-14-2
• MF: C₁₈H₁₅FN₆O₂
• MW: 366.34910607338
• CID: 5440141
• PubChem ID: 18591847
• Update Time: 2025-07-23

4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(2-fluorophenyl)-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-[3-(4-Ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(2-fluorophenyl)-1H-1,2,3-triazol-5-amine
• 5-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-3-(2-fluorophenyl)triazol-4-amine
• 4-(3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)-1-(2-fluorophenyl)-1H-1,2,3-triazol-5-amine
• 899950-14-2
• F3167-0260
• AKOS001915658
• 4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(2-fluorophenyl)-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C18H15FN6O2/c1-2-26-12-9-7-11(8-10-12)17-21-18(27-23-17)15-16(20)25(24-22-15)14-6-4-3-5-13(14)19/h3-10H,2,20H2,1H3
• InChI Key： VNFDLZWTSVNMJF-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1C(=C(C2=NC(C3C=CC(=CC=3)OCC)=NO2)N=N1)N

Computed Properties

• Exact Mass: 366.12405190g/mol
• Monoisotopic Mass: 366.12405190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 602.9±65.0 °C(Predicted)
• pka: -4.44±0.19(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(2-fluorophenyl)-1H-1,2,3-triazol-5-amine

Introduction to Compound with CAS No. 899950-14-2 and Its Applications in Modern Chemical Biology

Compound with the CAS number 899950-14-2 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology. The molecular structure of this compound, specifically named as 4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(2-fluorophenyl)-1H-1,2,3-triazol-5-amine, exhibits a complex and sophisticated arrangement of heterocyclic rings that make it a promising candidate for various biological applications. This introduction aims to provide a comprehensive overview of the compound's properties, synthesis, and its potential role in contemporary pharmaceutical research.

The molecular framework of 4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(2-fluorophenyl)-1H-1,2,3-triazol-5-amine consists of multiple fused rings, including an oxadiazole ring and a triazole ring, both of which are known for their significant biological activity. The presence of these heterocyclic systems not only contributes to the compound's stability but also enhances its interactions with biological targets. The 4-ethoxyphenyl moiety and the 2-fluorophenyl substituent further modulate the electronic properties of the molecule, making it a versatile scaffold for drug discovery.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The oxadiazole and triazole moieties are particularly well-studied due to their ability to act as scaffolds for small-molecule drugs. For instance, oxadiazoles have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties, while triazoles are known for their antifungal and antiviral activities. The combination of these two heterocyclic systems in 4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(2-fluorophenyl)-1H-1,2,3-triazol-5-amine suggests that it may possess a broad spectrum of biological activities.

The synthesis of 4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(2-fluorophenyl)-1H-1,2,3-triazol-5-amine involves a multi-step process that requires careful optimization to ensure high yield and purity. One of the key steps in its synthesis is the formation of the oxadiazole ring through cycloaddition reactions. This step is crucial as it sets the foundation for the subsequent functionalization of the molecule. The introduction of the 4-ethoxyphenyl group and the 2-fluorophenyl substituent typically occurs through nucleophilic aromatic substitution reactions or metal-catalyzed cross-coupling reactions.

The use of modern synthetic techniques has significantly improved the efficiency and scalability of producing complex heterocyclic compounds like 4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(2-fluorophenyl)-1H-1,2,3-triazol-5-am ine. For example, palladium-catalyzed coupling reactions have become increasingly popular for their ability to form carbon-carbon bonds under mild conditions. These techniques not only enhance the yield but also minimize side reactions, leading to higher purity products.

In terms of biological activity, preliminary studies on 4-3-(4-et h oxyphenyl)-1 , 2 , 4 - ox adia z ol - 5 - yl - 1 - ( 2 - fluoro phen yl ) - 1 H - 1 , 2 , 3 - tri az ol - 5 - am ine strong > have shown promising results in several in vitro assays. The compound has demonstrated inhibitory activity against various enzymes and receptors that are implicated in diseases such as cancer and inflammation. Specifically, it has been found to inhibit kinases and other enzymes that play a crucial role in cell signaling pathways. These findings suggest that the compound may have therapeutic potential in treating these conditions.

The structural features of 4 - 3 - ( 4 - eth oxy phen yl ) - 1 , 2 , 4 - o x adia z ol - 5 - yl - 1 - ( 2 - fluoro phen yl ) - 1 H - 1 , 2 , 3 - tri az ol - 5 - am ine strong > make it an attractive candidate for further development into a drug candidate. The presence of both electrophilic and nucleophilic centers within the molecule allows for multiple points of interaction with biological targets. This versatility can be exploited to design derivatives with enhanced potency and selectivity.

In conclusion, compound with CAS number 899950- 14 strong > is a structurally complex molecule with significant potential in chemical biology research. Its synthesis involves sophisticated organic chemistry techniques, and its preliminary biological activity suggests that it may be useful in developing new therapeutic agents. Further studies are warranted to fully elucidate its mechanism of action and explore its potential applications in medicine.